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Compound of Interest

Compound Name: Moquizone

Cat. No.: B1676739 Get Quote

Researchers and drug development professionals handle a myriad of chemical compounds

daily. Ensuring the safe disposal of these substances is paramount to protecting both

laboratory personnel and the environment. This document provides essential guidance on the

proper disposal procedures for Moquizone, a quinazoline derivative. Adherence to these

protocols is critical for maintaining a safe and compliant laboratory environment.

Chemical and Physical Properties of Moquizone
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Key data for Moquizone is summarized below.

Property Value Source

Molecular Formula C₂₀H₂₁N₃O₃ PubChem[1]

Molecular Weight 351.4 g/mol PubChem[1]

Melting Point 128-137 °C DrugFuture[2]

Solubility (Hydrochloride salt in

water at 25°C)
12.2 g/100 ml DrugFuture[2]

Toxicity Data
Understanding the toxicity of Moquizone is crucial for assessing risk and implementing

appropriate safety measures during disposal.
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Animal Model
Route of
Administration

LD50 (mg/kg) Source

Mice Oral 1155 DrugFuture[2]

Rats Oral 2135 DrugFuture

Rabbits Oral 1650 DrugFuture

Mice Intravenous (IV) 237 DrugFuture

Rats Intravenous (IV) 146 DrugFuture

Rabbits Intravenous (IV) 180 DrugFuture

Mice Subcutaneous (s.c.) 774 DrugFuture

Mice Intraperitoneal (i.p.) 559 DrugFuture

Experimental Protocols for Safe Disposal
While a specific disposal protocol for Moquizone is not readily available, the following general

procedures for pharmaceutical and chemical waste should be strictly followed. These protocols

are designed to minimize risk and ensure regulatory compliance.

Unused or Expired Moquizone
Solid and liquid forms of unused or expired Moquizone should be disposed of as hazardous

chemical waste.

Step 1: Segregation and Labeling

Do not mix Moquizone waste with other chemical waste streams unless compatibility is

confirmed.

Store in a designated, well-labeled, and sealed container. The label should clearly state

"Hazardous Waste: Moquizone".

Step 2: Packaging

Ensure the waste container is chemically compatible with Moquizone.
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The container must be securely closed to prevent leaks or spills.

Step 3: Disposal

Dispose of the waste through your institution's designated hazardous waste management

program or a licensed contractor.

Never dispose of Moquizone down the drain or in regular trash.

Contaminated Labware and Personal Protective
Equipment (PPE)
Items such as gloves, pipette tips, and empty containers that have come into contact with

Moquizone must be disposed of carefully.

Step 1: Decontamination of Empty Containers

For empty containers, triple rinse with a suitable solvent (e.g., ethanol or isopropanol).

Collect the rinsate as hazardous waste.

After triple rinsing, deface the original label and dispose of the container according to your

institution's guidelines for chemically contaminated glass or plastic.

Step 2: Disposal of Contaminated Solids

Collect all contaminated solid waste, such as gloves, paper towels, and pipette tips, in a

designated, clearly labeled hazardous waste bag or container.

This container should be kept sealed and disposed of through the hazardous waste

program.

Emergency Procedures: Moquizone Spills
In the event of a Moquizone spill, immediate and appropriate action is necessary to contain the

material and prevent exposure.

Step 1: Evacuate and Alert
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Alert personnel in the immediate area and evacuate if necessary.

Restrict access to the spill area.

Step 2: Don Appropriate PPE

Wear at a minimum: chemical-resistant gloves, a lab coat, and safety goggles. For larger

spills, respiratory protection may be necessary.

Step 3: Containment and Cleanup

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container. Avoid creating dust.

For liquid spills, cover with an inert absorbent material (e.g., sand, vermiculite, or a

commercial absorbent).

Once absorbed, scoop the material into a hazardous waste container.

Step 4: Decontamination

Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Step 5: Reporting

Report the spill to your institution's Environmental Health and Safety (EHS) department.

Visualizing Disposal and Spill Response Workflows
To further clarify the procedural steps, the following diagrams illustrate the recommended

workflows for Moquizone disposal and spill response.
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Caption: Workflow for the proper disposal of Moquizone waste.
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Caption: Step-by-step response plan for a Moquizone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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